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Introduction: Cummingtonite is a metamorphic amphibole belonging to the magnesium-iron

silicate hydroxide family, with the generalized chemical formula (Mg,Fe²⁺)₇Si₈O₂₂(OH)₂.[1][2][3]

As an intermediate member of the cummingtonite-grunerite solid solution series, it serves as

a critical indicator mineral in petrological studies.[2][4] Its presence in metamorphic and, more

rarely, igneous rocks provides valuable insights into the pressure, temperature, and chemical

conditions of their formation.[5][6] This guide offers an in-depth examination of the formation

conditions, petrogenesis, and experimental synthesis of cummingtonite for researchers and

scientists in the geological fields.

Physicochemical Properties and Composition
Cummingtonite crystallizes in the monoclinic system and is typically found as fibrous to

elongated prismatic grains.[1][7] It is characterized by its light brown to dark green or gray

coloration and a vitreous to silky luster.[1][4] Cummingtonite is compositionally similar to

anthophyllite, which is an orthorhombic polymorph, though cummingtonite tends to have

slightly higher calcium content and lower concentrations of ferric iron and aluminum.[3][4]

The mineral is defined as the intermediate in a solid-solution series with the iron-rich end-

member, grunerite (Fe₇Si₈O₂₂(OH)₂).[2] The term cummingtonite is typically used for

compositions containing between 30 and 70 percent of the grunerite component.[2][4]

Significant substitution of manganese for the iron and magnesium cations is also common,

forming series with manganocummingtonite and manganogrunerite.[2][4]

Table 1: Quantitative Data on Cummingtonite Formation Conditions
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Parameter Value Geological Context/Source

General Temperature Range 400 - 800 °C

Encompasses the full range

from metamorphic to some

igneous occurrences.[5][6][8]

General Pressure Range < 1 - 15 kbar

Stability is pressure-dependent

and extends to high pressures

in specific bulk compositions

(e.g., ironstones).[5][6][8][9]

Metamorphic Facies
Greenschist to Amphibolite

Facies

Most common conditions for

the formation of cummingtonite

in regional metamorphism.[1]

Experimental Stability (Mn-

Cummingtonite)
650 - 675 °C

At 0.5, 1.0, and 1.5 kbar under

hydrothermal conditions.[10]

580 - 640 °C
At 3 kbar under hydrothermal

conditions.[10]

Experimental Stability (Fe-Mg

Cummingtonite)
700 - 850 °C

Studied within the melting

range at 5 kbar water pressure

in a quartz-plagioclase system.

[11]

Paragenesis with Olivine +

Quartz
< 740 °C, < 10 kbar

Typical for metamorphosed

iron formations.[5][6][8]

Paragenesis with

Orthopyroxene + Quartz

Higher Temperatures &

Pressures

Signifies higher grade

conditions compared to the

olivine-quartz paragenesis.[5]

[6][8]

Table 2: Chemical Composition and Key Substitutions
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Component Formula / Description Significance

General Formula (Mg,Fe²⁺)₇Si₈O₂₂(OH)₂

Defines the basic structure of

the cummingtonite-grunerite

series.[1][3]

Magnesiocummingtonite End-

Member
Mg₇Si₈O₂₂(OH)₂

The magnesium-dominant end

of the solid solution series.[2]

Grunerite End-Member Fe₇Si₈O₂₂(OH)₂

The iron-dominant end-

member; cummingtonite is the

intermediate.[2][4]

Manganese Substitution Mn can substitute for (Fe,Mg)

Leads to manganese-rich

species like tirodite

(Mn₂Mg₅Si₈O₂₂(OH)₂) and

dannemorite

(Mn₂Fe₅Si₈O₂₂(OH)₂).[2][4]

Calcium Content
Generally low, but higher than

in anthophyllite.

A small amount of calcium may

be necessary to stabilize the

monoclinic cummingtonite

structure over the

orthorhombic anthophyllite

structure.[3][4][12]

Aluminum and Ferric Iron
Concentrations are typically

low.

Cummingtonite generally has

lower Al and Fe³⁺ content

compared to anthophyllite.[4]

Petrogenesis of Cummingtonite
The formation of cummingtonite is intrinsically linked to the bulk chemical composition of the

protolith and the metamorphic conditions it undergoes.

Geological Environments:

Metamorphosed Iron Formations: Cummingtonite is a characteristic mineral of

metamorphosed iron-rich sedimentary rocks, such as banded iron formations.[1][3] In these

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://grokipedia.com/page/Cummingtonite
https://en.wikipedia.org/wiki/Cummingtonite
https://rockidentifier.com/wiki/Cummingtonite.html
https://rockidentifier.com/wiki/Cummingtonite.html
https://www.chemeurope.com/en/encyclopedia/Cummingtonite.html
https://rockidentifier.com/wiki/Cummingtonite.html
https://www.chemeurope.com/en/encyclopedia/Cummingtonite.html
https://en.wikipedia.org/wiki/Cummingtonite
https://www.chemeurope.com/en/encyclopedia/Cummingtonite.html
https://msaweb.org/AmMin/AM60/AM60_375.pdf
https://www.chemeurope.com/en/encyclopedia/Cummingtonite.html
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://grokipedia.com/page/Cummingtonite
https://en.wikipedia.org/wiki/Cummingtonite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


settings, it is frequently associated with magnetite, quartz, and its iron-rich counterpart,

grunerite.[1][7]

Amphibolites: It is commonly found in amphibolites, which are metamorphic rocks derived

from magnesium-rich and calcium-poor protoliths like mafic igneous rocks (e.g., basalts,

gabbros) or some sedimentary rocks.[2][3][5] In amphibolites, it often coexists with

hornblende or actinolite.[2][3]

Felsic Volcanic Rocks: Less commonly, cummingtonite appears as a phenocryst in some

felsic volcanic rocks like dacites, where its presence is an indicator of conditions in shallow,

water-rich magma chambers.[3][5][6]

Contact Metamorphism: Cummingtonite can form in the contact aureoles of igneous

intrusions where iron-rich rocks have been metamorphosed.[7]

Formation Pathways: Cummingtonite forms during prograde metamorphism as temperature

and pressure increase. With continued heating to higher metamorphic grades (granulite facies),

cummingtonite can break down to form members of the olivine and pyroxene series.[3] It can

also form through the alteration or replacement of other minerals. For instance,

cummingtonite has been observed as a reaction rim replacing augite and as overgrowths on

hornblende during changes in metamorphic conditions.[7][13]
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Protolith Prograde Metamorphism

Iron-Rich Protolith
(e.g., Banded Iron Formation, Mafic Igneous Rock) Greenschist Facies

 Increasing T & P Amphibolite Facies
(Cummingtonite Formation)

 Granulite Facies
(Cummingtonite Breakdown)

 

Actinolite Decomposition Replacement Texture

Actinolite

Cummingtonite Clinopyroxene Quartz H₂O

Hornblende Core

Cummingtonite Rim

 Overgrowth during
 P-T change 
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1. Prepare Starting Materials
(Gels or Oxide Mixes)

2. Seal in Capsule
(e.g., Au, Ag) with H₂O & Buffer

3. Place in Pressure Vessel
(e.g., Cold-Seal or Piston-Cylinder)

4. Set Target T and P
(e.g., 700°C, 2 kbar)

5. Dwell for Duration
(Days to Weeks)

6. Rapidly Quench to
Preserve Assemblage

7. Analyze Run Products
(XRD, SEM, Microprobe)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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